Cas no 20367-32-2 (N-(4-propoxyphenyl)acetamide)

N-(4-propoxyphenyl)acetamide structure
N-(4-propoxyphenyl)acetamide structure
Product Name:N-(4-propoxyphenyl)acetamide
CAS No:20367-32-2
MF:C11H15NO2
MW:193.242303133011
CID:909647
PubChem ID:88510
Update Time:2025-09-25

N-(4-propoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-propoxyphenyl)acetamide
    • 4-Acetamino-phenol-propylaether
    • 4-Propoxyacetanilid
    • 4-propoxyacetanilide
    • 4'-Propoxyacetanilide
    • AC1L3FW9
    • AC1Q2YGA
    • AC1Q5MZ6
    • acetic acid-(4-propoxy-anilide)
    • AE-641
    • Essigsaeure-(4-propoxy-anilid)
    • Maybridge3_006512
    • n-(4-propoxyphenyl)acetamid
    • O-Propyl acetaminophen
    • AKOS000401513
    • AE-641/02514057
    • SR-01000637667
    • DB-371129
    • O-Propyl paracetamol
    • Acetamide, N-(4-propoxyphenyl)-
    • F3146-0065
    • DTXSID1066601
    • STL065524
    • NS00026602
    • IDI1_017899
    • EINECS 243-766-3
    • CCG-48096
    • SCHEMBL1133893
    • 20367-32-2
    • EN300-66910
    • G54556
    • HMS1449H22
    • CS-0257314
    • SR-01000637667-2
    • SR-01000637667-1
    • WDRXFPOGKSGHFM-UHFFFAOYSA-N
    • Inchi: 1S/C11H15NO2/c1-3-8-14-11-6-4-10(5-7-11)12-9(2)13/h4-7H,3,8H2,1-2H3,(H,12,13)
    • InChI Key: WDRXFPOGKSGHFM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)NC(C)=O)CCC

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

N-(4-propoxyphenyl)acetamide Pricemore >>

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